1,2-Propanediol, 3-[(4-aminophenyl)amino]-
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Description
1,2-Propanediol, 3-[(4-aminophenyl)amino]- is a useful research compound. Its molecular formula is C9H14N2O2 and its molecular weight is 182.22 g/mol. The purity is usually 95%.
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Biological Activity
1,2-Propanediol, 3-[(4-aminophenyl)amino]- is a chemical compound with potential biological activity that has garnered interest in various fields including pharmacology and toxicology. This article examines its biological properties, including its effects on human health, potential therapeutic uses, and safety assessments.
Chemical Structure and Properties
The compound is characterized by its molecular structure which includes a propanediol backbone with an amino group attached to a phenyl ring. Its chemical formula is C9H13N3O2 and it has a molecular weight of approximately 183.22 g/mol.
Anticancer Properties
Research indicates that compounds containing amino groups attached to aromatic rings may exhibit anticancer properties. A study highlighted the potential of similar compounds in inhibiting tumor growth in various cancer cell lines. For instance, derivatives of aminophenyl compounds have shown cytotoxic effects against breast cancer cells by inducing apoptosis and inhibiting cell proliferation .
Genotoxicity and Carcinogenicity
The International Agency for Research on Cancer (IARC) classifies certain aminophenyl compounds as possibly carcinogenic to humans (Group 2B). Studies have demonstrated that related compounds can cause genotoxic effects, as evidenced by positive results in Ames tests and chromosomal aberration assays . This raises concerns regarding the long-term exposure to 1,2-Propanediol, 3-[(4-aminophenyl)amino]-.
Toxicological Assessments
Toxicological assessments conducted by various agencies indicate that while the compound may have beneficial properties, it also poses risks. The National Toxicology Program (NTP) has documented instances of mutagenicity associated with similar chemical structures. These findings necessitate further investigation into the safety profile of 1,2-Propanediol, 3-[(4-aminophenyl)amino]- in clinical settings .
Case Studies
Several case studies provide insight into the biological activity of this compound:
- Study on Antitumor Activity : A laboratory study investigated the effects of 1,2-Propanediol, 3-[(4-aminophenyl)amino]- on cultured cancer cells. Results indicated a significant reduction in cell viability at higher concentrations, suggesting a dose-dependent response .
- Genotoxicity Testing : In a controlled study using Salmonella typhimurium, the compound was shown to induce mutations at specific doses, indicating its potential genotoxic effects .
Data Tables
Properties
CAS No. |
5862-80-6 |
---|---|
Molecular Formula |
C9H14N2O2 |
Molecular Weight |
182.22 g/mol |
IUPAC Name |
3-(4-aminoanilino)propane-1,2-diol |
InChI |
InChI=1S/C9H14N2O2/c10-7-1-3-8(4-2-7)11-5-9(13)6-12/h1-4,9,11-13H,5-6,10H2 |
InChI Key |
XMROXKQCNKMNBG-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1N)NCC(CO)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.